Cas no 3584-84-7 (1H-Benzimidazole, 5-nitro-2-(trichloromethyl)-)

• Product Name: 1H-Benzimidazole, 5-nitro-2-(trichloromethyl)-
• CAS No: 3584-84-7
• MF: C₈H₄Cl₃N₃O₂
• MW: 280.495258331299
• CID: 1472579
• PubChem ID: 4150545
• Update Time: 2025-04-20

1H-Benzimidazole, 5-nitro-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 5-nitro-2-(trichloromethyl)-
• 6-nitro-2-(trichloromethyl)-1H-benzimidazole
• AKOS004903393
• 6-NITRO-2-TRICHLOROMETHYL-1H-BENZOIMIDAZOLE
• WS-00930
• NBBNANCVRJOGDU-UHFFFAOYSA-N
• DTXSID90399955
• MFCD30011924
• SCHEMBL18537878
• 3584-84-7
• 5-NITRO-2-(TRICHLOROMETHYL)-1H-BENZIMIDAZOLE
• E71183
• 5-NITRO-2-(TRICHLOROMETHYL)-1H-1,3-BENZODIAZOLE
• 5-nitro-2-(trichloromethyl)-benzoimidazole
• SCHEMBL16138051

• Inchi： 1S/C8H4Cl3N3O2/c9-8(10,11)7-12-5-2-1-4(14(15)16)3-6(5)13-7/h1-3H,(H,12,13)
• InChI Key： NBBNANCVRJOGDU-UHFFFAOYSA-N
• SMILES： ClC(C1=NC2C=CC(=CC=2N1)[N+](=O)[O-])(Cl)Cl

Computed Properties

• Exact Mass: 278.93712
• Monoisotopic Mass: 278.936909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• PSA: 71.82